Cas no 1803896-29-8 (5-Nitro-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 5-Nitro-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1803896-29-8
• MF: C₇H₄ClN₃O₄S
• MW: 261.642358779907
• CID: 4824763
• Update Time: 2025-05-26

5-Nitro-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C7H4ClN3O4S/c8-16(14,15)7-5(11(12)13)2-1-4-6(7)10-3-9-4/h1-3H,(H,9,10)
• InChI Key： JITSIBKDWMVUJJ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC2=C1N=CN2)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 389
• XLogP3: 1.3
• Topological Polar Surface Area: 117

Additional information on 5-Nitro-1H-benzimidazole-4-sulfonyl chloride

Recent Advances in the Application of 5-Nitro-1H-benzimidazole-4-sulfonyl chloride (CAS: 1803896-29-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Nitro-1H-benzimidazole-4-sulfonyl chloride (CAS: 1803896-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and protein modification. Recent studies have highlighted its utility in the design of covalent inhibitors, where its reactive sulfonyl chloride group enables selective modification of target proteins.

One of the most notable applications of 5-Nitro-1H-benzimidazole-4-sulfonyl chloride is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to synthesize covalent inhibitors that irreversibly bind to specific cysteine residues in the ATP-binding pocket of kinases. This approach has shown promise in overcoming resistance mechanisms observed with traditional ATP-competitive inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a series of benzimidazole-based covalent inhibitors derived from this compound in targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

Beyond kinase inhibition, 5-Nitro-1H-benzimidazole-4-sulfonyl chloride has also been explored in the context of proteomics and chemical proteomics. Its ability to selectively modify proteins has made it a valuable tool for labeling and identifying active sites of enzymes. A 2023 study in ACS Chemical Biology reported the use of this compound in activity-based protein profiling (ABPP) to identify novel targets in infectious diseases. The study revealed that the sulfonyl chloride moiety could efficiently label serine hydrolases in pathogenic bacteria, providing insights into potential antibiotic targets.

The synthetic versatility of 5-Nitro-1H-benzimidazole-4-sulfonyl chloride further extends to the development of fluorescent probes and imaging agents. Researchers have conjugated this compound with various fluorophores to create tools for visualizing enzyme activity in live cells. A recent publication in Chemical Communications detailed the design of a turn-on fluorescent probe based on this scaffold, which selectively responds to the presence of glutathione S-transferase (GST), an enzyme implicated in drug metabolism and resistance. This innovation opens new avenues for real-time monitoring of enzyme activity in complex biological systems.

From a medicinal chemistry perspective, the benzimidazole core of this compound offers additional opportunities for structural modification and optimization. The nitro group at the 5-position can be readily reduced to an amine, allowing for further derivatization. This feature has been exploited in the synthesis of diverse compound libraries for high-throughput screening. Recent work published in Bioorganic & Medicinal Chemistry Letters described the generation of a 500-member library based on this scaffold, leading to the identification of several hits with potent activity against neglected tropical diseases.

Despite these promising developments, challenges remain in the application of 5-Nitro-1H-benzimidazole-4-sulfonyl chloride. The reactivity of the sulfonyl chloride group, while advantageous for covalent modification, can also lead to non-specific protein binding and potential toxicity issues. Current research efforts are focused on improving the selectivity and pharmacokinetic properties of compounds derived from this intermediate. Novel protection-deprotection strategies and prodrug approaches are being explored to address these limitations, as reported in a recent patent application (WO2023056321).

Looking ahead, the unique properties of 5-Nitro-1H-benzimidazole-4-sulfonyl chloride position it as a valuable building block in chemical biology and drug discovery. Its dual functionality (the reactive sulfonyl chloride and the modifiable benzimidazole core) offers numerous possibilities for the development of targeted therapies and research tools. As synthetic methodologies continue to advance and our understanding of covalent drug design deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.